Cas no 131513-66-1 (3-(naphthalen-1-yl)-3-oxopropanal)
131513-66-1 structure
Product Name:3-(naphthalen-1-yl)-3-oxopropanal
CAS No:131513-66-1
MF:C13H10O2
MW:198.217303752899
CID:1228498
PubChem ID:15169785
Update Time:2025-04-20
3-(naphthalen-1-yl)-3-oxopropanal Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenepropanal, b-oxo-
- 3-(naphthalen-1-yl)-3-oxopropanal
- 131513-66-1
- EN300-1125808
- 3-(1-Naphthyl)-3-oxopropanal
- CS-0350254
- SCHEMBL9701408
-
- Inchi: 1S/C13H10O2/c14-9-8-13(15)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,9H,8H2
- InChI Key: KCKPOTAUKYJUEG-UHFFFAOYSA-N
- SMILES: O=C(CC=O)C1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 198.0681
- Monoisotopic Mass: 198.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
3-(naphthalen-1-yl)-3-oxopropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125808-0.05g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1125808-0.1g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1125808-0.25g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1125808-0.5g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1125808-1.0g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1125808-2.5g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1125808-5.0g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1125808-10.0g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1125808-1g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1125808-5g |
3-(naphthalen-1-yl)-3-oxopropanal |
131513-66-1 | 95% | 5g |
$1199.0 | 2023-10-26 |
3-(naphthalen-1-yl)-3-oxopropanal Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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